Cas no 88369-42-0 (2-Propenamide, N-(2-chloro-3-pyridinyl)-)

• Product Name: 2-Propenamide, N-(2-chloro-3-pyridinyl)-
• CAS No: 88369-42-0
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• CID: 635125
• PubChem ID: 13143821
• Update Time: 2025-04-19

2-Propenamide, N-(2-chloro-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-(2-chloro-3-pyridinyl)-
• N-(2-chloropyridin-3-yl)prop-2-enamide
• 88369-42-0
• DTXSID00521583
• N-(2-chloropyridin-3-yl)acrylamide

• Inchi： 1S/C8H7ClN2O/c1-2-7(12)11-6-4-3-5-10-8(6)9/h2-5H,1H2,(H,11,12)
• InChI Key： OFDWPRJTKSPPQS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)NC(C=C)=O

Computed Properties

• Exact Mass: 182.0246905g/mol
• Monoisotopic Mass: 182.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42Ų